Cas no 1807425-39-3 (Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate)
Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate
-
- Inchi: 1S/C15H15BrO5/c1-3-21-15(20)12-7-10(4-5-13(18)19)6-11(8-12)14(16)9(2)17/h4-8,14H,3H2,1-2H3,(H,18,19)/b5-4+
- InChI Key: KEFSBEDHIDTOEI-SNAWJCMRSA-N
- SMILES: BrC(C(C)=O)C1C=C(/C=C/C(=O)O)C=C(C(=O)OCC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 432
- XLogP3: 2.6
- Topological Polar Surface Area: 80.7
Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002857-1g |
Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate |
1807425-39-3 | 97% | 1g |
$1475.10 | 2023-09-02 |
Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate
Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate (CAS No. 1807425-39-3): A Comprehensive Overview
Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate, identified by its CAS number 1807425-39-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both bromo and carboxy substituents, along with the ester linkage, provides a versatile platform for further chemical modifications and functionalization.
The< strong>Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate molecule consists of a benzoate backbone, which is a well-known scaffold in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The introduction of the 1-bromo-2-oxopropyl side chain adds an additional layer of reactivity, enabling various synthetic pathways such as nucleophilic substitution and condensation reactions. This structural feature is particularly useful in the construction of more complex molecules, including heterocyclic compounds and macrocycles.
In recent years, there has been a growing interest in the development of bioactive molecules that can modulate cellular processes through interactions with specific targets. The< strong>Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate compound has been explored as a potential building block in the synthesis of inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in creating derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism. The< strong>bromo substituent on the molecule serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups, which are commonly found in active pharmaceutical ingredients (APIs).
The< strong>carboxyvinyl moiety present in Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate also contributes to its synthetic value. This group can participate in Michael additions or Diels-Alder reactions, providing access to a diverse range of fused ring systems. Such structural motifs are prevalent in natural products and have been shown to possess significant biological activity. Researchers have leveraged these properties to develop novel compounds with potential applications in drug discovery.
One of the most compelling aspects of Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate is its role as a precursor in the synthesis of photodynamic therapy (PDT) agents. PDT is an emerging therapeutic modality that utilizes light-sensitive compounds to generate reactive oxygen species, which can selectively kill cancer cells. The< strong>carboxyvinyl group can be used to attach photosensitizer molecules to the benzoate core, creating conjugates with enhanced phototoxicity. Preliminary studies have shown promising results in vitro and in vivo, suggesting that derivatives of this compound could be developed into effective PDT agents.
The< strong>Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate compound has also been investigated for its potential applications in materials science. Its ability to undergo various chemical transformations makes it a suitable candidate for designing polymers with tailored properties. For example, polymerization reactions involving this monomer can yield materials with unique mechanical and optical characteristics. These materials could find applications in biodegradable plastics, coatings, and even optoelectronic devices.
In conclusion, Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate (CAS No. 1807425-39-3) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features enable diverse synthetic strategies, making it a valuable tool for drug discovery and material development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.
1807425-39-3 (Ethyl 3-(1-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)